2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid

• Molecular Formula: C23H15ClN2O6S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 5-[5-[(E)-[3-(2-anilino-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]-2-chlorobenzoic acid
• InChI: InChI=1S/C23H15ClN2O6S/c24-17-8-6-13(10-16(17)22(29)30)18-9-7-15(32-18)11-19-21(28)26(23(31)33-19)12-20(27)25-14-4-2-1-3-5-14/h1-11H,12H2,(H,25,27)(H,29,30)/b19-11+
• InChI Key: OTDUIQIFHBAXNW-YBFXNURJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)/SC2=O
• SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=O

Description

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a thiazolidinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes and pathways involved in the development and progression of various diseases. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins and are implicated in cancer metastasis.
Biochemical and Physiological Effects:
2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth. Additionally, it has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid in lab experiments is its high purity and yield. Additionally, it has been shown to have low toxicity and good solubility in aqueous solutions. However, one of the limitations of using this compound is its relatively high cost compared to other compounds used in lab experiments.

Future Directions

There are several future directions for the research on 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid. One potential direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could be conducted to elucidate its mechanism of action and identify potential targets for drug development. Finally, the development of more efficient and cost-effective synthesis methods could also be explored.

Synthesis Methods

The synthesis of 2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloro-5-nitrobenzoic acid with 5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-carbaldehyde in the presence of a reducing agent such as sodium dithionite. This method has been optimized for high yield and purity and has been used in several studies.

Scientific Research Applications

2-chloro-5-{5-[(E)-{2,4-dioxo-3-[2-oxo-2-(phenylamino)ethyl]-1,3-thiazolidin-5-ylidene}methyl]furan-2-yl}benzoic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. Several studies have investigated its potential as a therapeutic agent for various diseases such as cancer, diabetes, and Alzheimer's disease.